1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol

• Molecular Formula: C13H20F2N2O2
• Molecular Weight: 274.31 g/mol
• IUPAC Name: 1-[[3-(1,1-difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl]-3,4-dimethylcyclohexan-1-ol
• InChI: InChI=1S/C13H20F2N2O2/c1-8-4-5-13(18,6-9(8)2)7-10-16-11(17-19-10)12(3,14)15/h8-9,18H,4-7H2,1-3H3
• InChI Key: IGAZRBGZORKNEM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1C)(CC2=NC(=NO2)C(C)(F)F)O

Description

The compound 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol features a cyclohexanol core substituted with two methyl groups at positions 3 and 2. Attached to the cyclohexanol is a 1,2,4-oxadiazole ring bearing a 1,1-difluoroethyl group at position 3. Its properties can be inferred through comparisons with analogous compounds (see Sections 2–4).

Preparation Methods

The synthesis of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol involves several steps:

• Synthetic Routes and Reaction Conditions

  • The initial step typically involves the preparation of the oxadiazole ring. This can be achieved through the cyclization of appropriate precursors under controlled conditions.
  • The difluoroethyl group is introduced via a difluoroethylating reagent, such as 1,1-difluoroethyl chloride, under specific reaction conditions .
  • The final step involves the coupling of the oxadiazole ring with the cyclohexanol moiety, often using a suitable catalyst and solvent to facilitate the reaction.

• Industrial Production Methods

  • Industrial production may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and reaction time.
  • Advanced techniques such as continuous flow reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol undergoes various chemical reactions:

• Types of Reactions

  Oxidation: The compound can undergo oxidation reactions, potentially leading to the formation of oxides or other oxidized derivatives.

  Reduction: Reduction reactions may convert the oxadiazole ring or other functional groups into their reduced forms.

  Substitution: The difluoroethyl group and other substituents can participate in substitution reactions, leading to the formation of new derivatives.

• Common Reagents and Conditions

  • Oxidizing agents such as potassium permanganate or hydrogen peroxide.
  • Reducing agents like lithium aluminum hydride or sodium borohydride.
  • Substitution reactions may involve halogenating agents or nucleophiles under appropriate conditions.

• Major Products

  • The major products depend on the specific reaction and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol has several scientific research applications:

• Chemistry

  • Used as a building block in the synthesis of more complex molecules.
  • Studied for its unique reactivity and potential as a reagent in organic synthesis.

• Biology

  • Investigated for its potential biological activity, including antimicrobial and antifungal properties .

• Medicine

  • Explored for its potential therapeutic applications, such as in the development of new drugs or treatments.

• Industry

  • Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol involves its interaction with molecular targets and pathways:

• Molecular Targets

  • The compound may interact with specific enzymes or receptors, leading to a biological response.
  • The oxadiazole ring and difluoroethyl group may play a crucial role in its binding affinity and specificity.

• Pathways Involved

  • The exact pathways depend on the specific application and target. For example, in antimicrobial applications, it may disrupt cell membrane integrity or inhibit key metabolic processes.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Substituent Variations on the 1,2,4-Oxadiazole Ring

Compound A : 1-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-4-methylcyclohexan-1-ol (CAS 2059971-11-6)

• Structure: Cyclohexanol with a single methyl group at position 4 and a cyclopropyl-substituted oxadiazole.
• Key Differences: Lacks fluorine atoms and has fewer methyl groups on the cyclohexanol.
• Implications : The cyclopropyl group may enhance steric hindrance compared to the difluoroethyl group in the target compound. Reduced lipophilicity due to fewer methyl groups .

Compound B : 1-[3-(3-Fluorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-ol (CAS 1341534-14-2)

• Structure: Ethanol backbone with a 3-fluorophenyl-substituted oxadiazole.
• Key Differences: Replaces the cyclohexanol with ethanol and introduces a fluorophenyl group.

Functional Group Modifications

Compound C : 1-{[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(2-phenylethenesulfonyl)piperazine

• Structure : Piperazine core with sulfonyl and fluorophenyl-substituted oxadiazole.
• Key Differences: Replaces cyclohexanol with piperazine and adds a sulfonyl group.

Comparative Data Table

Property	Target Compound	Compound A	Compound B
Molecular Formula	C₁₄H₂₁F₂N₂O₂ (estimated*)	C₁₄H₂₁N₂O₂	C₁₀H₉FN₂O₂
Molecular Weight	~295.3 g/mol	~249.3 g/mol	208.19 g/mol
Key Substituents	3,4-Dimethylcyclohexanol; 1,1-difluoroethyl-oxadiazole	4-Methylcyclohexanol; cyclopropyl-oxadiazole	Ethanol; 3-fluorophenyl-oxadiazole
Polarity	Moderate (hydroxyl + fluorine)	Low (cyclopropane + single methyl)	High (fluorophenyl + hydroxyl)
Potential Applications	Agrochemicals (inferred from fluorine and lipophilic groups)	Unknown (limited data)	Pharmaceuticals (fluorine for bioavailability)

*Note: Molecular formula and weight for the target compound are estimated based on structural similarity to Compound A.

Research Findings and Implications

• Fluorine Effects: The 1,1-difluoroethyl group in the target compound likely enhances metabolic stability and lipophilicity compared to non-fluorinated analogs (e.g., Compound A) . Fluorinated oxadiazoles are known to improve bioavailability in drug candidates .
• Steric Considerations: The 3,4-dimethylcyclohexanol moiety introduces significant steric bulk, which may hinder binding to biological targets compared to smaller analogs like Compound B .
• Synthetic Challenges : The difluoroethyl group could complicate synthesis due to the need for fluorination steps, unlike cyclopropyl or phenyl substituents .

Biological Activity

1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound consists of a cyclohexanol backbone substituted with a hydroxyl group and a 1,2,4-oxadiazole moiety. The difluoroethyl group enhances its chemical stability and biological activity, making it a subject of interest for therapeutic applications.

The molecular formula of this compound is C₁₃H₂₀F₂N₂O₂, with a molecular weight of approximately 274.31 g/mol. The presence of functional groups such as the hydroxyl group allows for hydrogen bonding and nucleophilic reactions, while the oxadiazole ring is known for its electrophilic properties, which can lead to various substitution reactions .

Biological Activity Overview

Compounds containing the oxadiazole moiety have demonstrated a broad spectrum of biological activities including:

• Antibacterial
• Antifungal
• Analgesic
• Anti-inflammatory

Preliminary studies indicate that 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol may have specific interactions with enzymes and receptors that could modulate their activity. The difluoroethyl group contributes to enhanced bioavailability and stability in biological environments .

The biological activity of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol is likely mediated through several mechanisms:

• Enzyme Inhibition : The oxadiazole ring has been shown to inhibit various enzymes such as human deacetylases and carbonic anhydrases.
• Receptor Modulation : The compound may interact with specific receptors involved in inflammatory and pain pathways.

Cytotoxicity Studies

Research has indicated that compounds similar to 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol exhibit varying degrees of cytotoxicity against different cancer cell lines. For instance:

Compound	Cell Line	IC₅₀ (µM)
Compound A	HL-60 (Pro-myelocytic leukemia)	19.0
Compound B	NCI H292 (Lung carcinoma)	42.1
Compound C	HT29 (Colon carcinoma)	>50

These results suggest that the compound may exhibit selective cytotoxicity towards certain cancer cells while sparing normal cells .

Antimicrobial Activity

In vitro studies have demonstrated significant antimicrobial activity against various bacterial strains. For example:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15 µg/mL
Escherichia coli	20 µg/mL

This data indicates the potential of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol as an antimicrobial agent .

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds highlights the unique features of 1-{[3-(1,1-Difluoroethyl)-1,2,4-oxadiazol-5-yl]methyl}-3,4-dimethylcyclohexan-1-ol:

Compound Name	Structure Features	Biological Activity
5-Methyl-2-(substituted)oxadiazoles	Contains oxadiazole ring	Varies based on substitution
3-Difluoromethyl derivatives	Similar fluorinated groups	Different profiles due to fluorine positioning
Cyclohexanol derivatives	Hydroxyl group on cyclohexane	Varying substituents affect properties

The unique combination of the difluoroethyl group with the oxadiazole and cyclohexanol structures distinguishes this compound in terms of potential applications and efficacy .